Cas no 25086-89-9 (Copovidone (Technical Grade))

• Product Name: Copovidone (Technical Grade)
• CAS No: 25086-89-9
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD00134018
• CID: 52631
• PubChem ID: 87574599
• Update Time: 2025-10-30

Copovidone (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• Poly(1-vinylpyrrolidone-co-vinyl acetate)
• Copovidone
• PVP-A
• copolyvidone
• gaf-s630
• kolima10
• kolima35
• PVP
• pvp-va
• s630
• PVP/VA Copolymer
• Polectron 845
• Luviskol VA 37E
• Luviskol VA 64
• Luviskol VA 28I
• Kolima 35
• Kolima 10
• Gantron S 860
• Ganex E 535
• Vinyl acetate-vinylpyrrolidone copolymer
• Acetic acid ethenyl ester, polymer with 1-ethenyl-2-pyrrolidinone
• Vinylpyrrolidone-vinyl acetate polymer
• Vinyl acetate-vinylpyrrolidone polymer
• Luviskol VA 281
• Vinylpyrrolidinone-vinyl acetate polymer
• Vinylpyrrolidone-vinyl acetate copolymer
• Vinyl acetate-vinylpyrr
• PVPVA64
• Copovidone (Technical Grade)
• GAF-S 630
• 733045-73-3
• NSC-114024
• I 635
• I 535
• Luviskol VA 28 I
• Vinyl Pyrrolidone/Vinyl Acetate
• 1-vinylpyrrolidone vinyl acetate
• 1-ethenylpyrrolidin-2-one; ethenyl acetate
• Luviskol VA-64
• ethenyl ethanoate; 1-ethenylpyrrolidin-2-one
• acetic acid ethenyl ester; 1-ethenyl-2-pyrrolidinone
• NSC114026
• I 735
• ethenyl acetate;1-ethenylpyrrolidin-2-one
• NSC114025
• NSC-114025
• NSC114023
• S 630
• FT-0659810
• vinylpyrrolidone/vinyl acetate
• AKOS015898247
• MFCD00134018
• SCHEMBL29127
• BCP31918
• NSC-114023
• N-vinylpyrrolidone/vinyl acetate
• NSC114024
• NSC-114026
• Luviskol VA 37 E
• A817635
• FYUWIEKAVLOHSE-UHFFFAOYSA-N
• 25086-89-9
• 50% in ethanol pound copolymer,3:7 pound(c)
• DA-56957

• MDL： MFCD00134018
• Inchi： 1S/C6H9NO.C4H6O2/c1-2-7-5-3-4-6(7)8;1-3-6-4(2)5/h2H,1,3-5H2;3H,1H2,2H3
• InChI Key： FYUWIEKAVLOHSE-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C=C.O(C=C)C(C)=O

Computed Properties

• Exact Mass: 197.10500
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 46.6

Experimental Properties

• Color/Form: powder
• Density: 0.958 g/mL at 25 °C
• Boiling Point: 536.7±50.0 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:53.6°F
  Degrees Celsius:12°C
  
• Refractive Index: 1.4300 to 1.4380
• Stability/Shelf Life: Stable. Combustible, especially in powdered form. Incompatible with strong oxidising agents, strong reducing agents.
• PSA: 46.61000
• LogP: 1.38320
• Color/Form: 50 wt. % in isopropanol
• Sensitiveness: Sensitive to light
• Solubility: Soluble in most common organic solvents

Copovidone (Technical Grade) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 1987 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-36-67
• Safety Instruction： S22-S24/25
• RTECS：AH3539000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Safety Term：S22;S24/25
• Risk Phrases：R10
• Storage Condition：Sealed and protected from light.

Related Categories

• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials

Additional information on Copovidone (Technical Grade)

Copovidone (Technical Grade) and CAS No. 25086-89-9: Applications and Research Developments

Copovidone, chemically known by its CAS number 25086-89-9, is a versatile polymer that has garnered significant attention in the field of pharmaceuticals and biotechnology. As a technical-grade product, it serves as a crucial excipient in drug formulations, offering unique properties that enhance drug stability and bioavailability. This introduction delves into the applications, chemical properties, and recent research developments surrounding Copovidone.

The chemical structure of Copovidone is derived from polyvinylpyrrolidone (PVP), but with modifications that enhance its solubility and compatibility with various pharmaceutical matrices. Its molecular weight and degree of polymerization can vary, depending on the specific grade and application requirements. These variations contribute to its adaptability in different formulations, making it a preferred choice for manufacturers seeking reliable performance.

In recent years, Copovidone has been extensively studied for its potential in controlled-release drug delivery systems. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) has been leveraged to develop prolonged-release formulations. This property is particularly valuable for drugs that require sustained therapeutic levels in the bloodstream, thereby improving patient compliance and treatment efficacy.

One of the most notable applications of Copovidone is in the production of oral and injectable formulations. Its compatibility with water and organic solvents allows for easy integration into various liquid and solid dosage forms. Furthermore, its hygroscopic nature helps in maintaining the stability of APIs by reducing moisture absorption, which is critical for long-term storage stability.

Research has also highlighted the role of Copovidone in enhancing the bioavailability of poorly water-soluble drugs. By forming inclusion complexes with these APIs, Copovidone facilitates their dissolution in aqueous environments, thereby improving their absorption rates. This has been particularly beneficial for drugs that suffer from low solubility issues, such as certain antiviral and anticancer agents.

Recent studies have explored the use of Copovidone in 3D printing technology for pharmaceutical applications. Its printable properties make it an ideal candidate for creating customized drug delivery devices with precise dosing capabilities. This innovation has opened new avenues for personalized medicine, where patients can receive tailored therapeutic regimens based on their individual needs.

The environmental impact of Copovidone has also been a subject of interest. Unlike some traditional polymers used in pharmaceuticals, Copovidone is biodegradable and does not pose significant environmental hazards. This characteristic aligns with the growing trend towards sustainable pharmaceutical practices, where materials that minimize ecological footprints are preferred.

In conclusion, Copovidone (Technical Grade) is a multifaceted polymer with extensive applications in pharmaceuticals and biotechnology. Its unique properties make it an invaluable excipient for enhancing drug stability, bioavailability, and controlled release. As research continues to uncover new uses for this compound, its role in advancing therapeutic solutions is set to expand further.